Cas no 2060-64-2 (1-benzothiophene-5-carboxylic acid)
2060-64-2 structure
Product Name:1-benzothiophene-5-carboxylic acid
CAS No:2060-64-2
MF:C9H6O2S
MW:178.207741260529
MDL:MFCD04974042
CID:249618
PubChem ID:2795444
Update Time:2025-04-19
1-benzothiophene-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-5-carboxylic acid
- BUTTPARK 98\04-76
- 5-CARBOXYBENZO[B]THIOPHENE
- 5-BENZOTHIOPHENECARBOXALDEHYDE
- 1-BENZOTHIOPHENE-5-CARBOXYLIC ACID
- 5-Benzothiophenecarboxylic acid
- 5-carboxybenzothiophene
- benzothiophene-5-carboxylic acid
- FT-0648476
- CS-B1177
- AKOS003237296
- DTXSID90383672
- Z1198165376
- MFCD04974042
- EN300-99092
- SDCCGMLS-0066056.P001
- Benzo[b]thiophene-5-carboxylicacid
- F0001-0733
- F51397
- MB03434
- 2060-64-2
- SCHEMBL573187
- BS-13717
- W-206540
- A879538
- SY101391
- 1-benzothiophene-5-carboxylic acid, AldrichCPR
- DB-008756
- DTXCID60334696
- Benzo(b)thiophene-5-carboxylic acid
- 1-benzothiophene-5-carboxylic acid
-
- MDL： MFCD04974042
- Inchi： 1S/C9H6O2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H,10,11)
- InChI Key： SNBYTKLWZRHESA-UHFFFAOYSA-N
- SMILES： S1C=CC2C=C(C(=O)O)C=CC1=2
Computed Properties
- Exact Mass: 178.00900
- Monoisotopic Mass: 178.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 65.5A^2
Experimental Properties
- Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 211-212 ºC (water )
- Boiling Point: 376.2°Cat760mmHg
- Flash Point: 181.3°C
- Refractive Index: 1.716
- Solubility: Very slightly soluble (0.68 g/l) (25 º C),
- PSA: 65.54000
- LogP: 2.59950
1-benzothiophene-5-carboxylic acid Security Information
- Hazard Category Code： 36
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
1-benzothiophene-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-benzothiophene-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF030-200mg |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 200mg |
412.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF030-1g |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 1g |
1441.0CNY | 2021-07-10 | |
| Chemenu | CM128018-100mg |
1-Benzothiophene-5-carboxylic acid |
2060-64-2 | 95%+ | 100mg |
$67 | 2021-08-05 | |
| Chemenu | CM128018-250mg |
1-Benzothiophene-5-carboxylic acid |
2060-64-2 | 95%+ | 250mg |
$93 | 2021-08-05 | |
| Chemenu | CM128018-1g |
1-Benzothiophene-5-carboxylic acid |
2060-64-2 | 95%+ | 1g |
$254 | 2021-08-05 | |
| Chemenu | CM128018-5g |
1-Benzothiophene-5-carboxylic acid |
2060-64-2 | 95%+ | 5g |
$833 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF030-50mg |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 50mg |
163.0CNY | 2021-07-10 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26893-0.1g |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 0.1g |
411.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26893-0.25g |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 0.25g |
582.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26893-1g |
1-benzothiophene-5-carboxylic acid |
2060-64-2 | 97% | 1g |
1403.00 | 2021-07-09 |
1-benzothiophene-5-carboxylic acid Related Literature
-
1. Studies in sulphur heterocycles. Part 6. Convenient synthesis of 5-substituted benzo[b]thiophene derivatives and a facile entry to the thieno[2,3-g]indole systemSumana Datta,Asish De J. Chem. Soc. Perkin Trans. 1 1989 603
2060-64-2 (1-benzothiophene-5-carboxylic acid) Related Products
- 22099-28-1(2-Dibenzothiophenecarboxylic acid, methyl ester)
- 342802-58-8(3-Dibenzothiophenecarboxylic acid)
- 10134-95-9(1-benzothiophene-4-carboxylic acid)
- 89816-63-7(1-DIBENZOTHIOPHENECARBOXYLIC ACID, 8-METHYL-)
- 109601-52-7(Benzo[b]naphtho[1,2-d]thiophene-5-carboxylic acid)
- 865798-94-3(BENZO[B]NAPHTHO[2,1-D]THIOPHENE-4-CARBOXYLIC ACID)
- 6179-26-6(Benzobthiophene-6-carboxylic Acid)
- 19404-24-1(3-methyl-1-benzothiophene-5-carboxylic acid)
- 20928-05-6(8-thiatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-4-carboxylic acid)
- 34724-68-0(1-Dibenzothiophenecarboxylic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
